molecular formula C12H7NO2 B2998723 10H-chromeno[3,2-b]pyridin-10-one CAS No. 54629-31-1; 6537-46-8

10H-chromeno[3,2-b]pyridin-10-one

Cat. No.: B2998723
CAS No.: 54629-31-1; 6537-46-8
M. Wt: 197.193
InChI Key: YAUODDQCNOBEDJ-UHFFFAOYSA-N
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Description

10H-chromeno[3,2-b]pyridin-10-one is a useful research compound. Its molecular formula is C12H7NO2 and its molecular weight is 197.193. The purity is usually 95%.
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Properties

CAS No.

54629-31-1; 6537-46-8

Molecular Formula

C12H7NO2

Molecular Weight

197.193

IUPAC Name

chromeno[3,2-b]pyridin-10-one

InChI

InChI=1S/C12H7NO2/c14-12-8-4-1-2-5-9(8)15-10-6-3-7-13-11(10)12/h1-7H

InChI Key

YAUODDQCNOBEDJ-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C(=O)C3=C(O2)C=CC=N3

solubility

not available

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to the invention, 2-chloronicotinic acid in alkaline metal salt form is reacted with alkaline metal phenoxide without an excess of phenol at 160°-200° C. The molten mass is partly cooled, water is added until complete solubilization, the aqueous solution is acidified and the solid obtained is dried. In the cyclization step the thus obtained 2-phenoxynicotinic acid is added portionwise to 5-10 times its weight of polyphosphoric acid which has been previously heated, the temperature is raised to 160°-200° C., the reaction mixture is cooled and diluted with water. Concentrated aqueous alkali hydroxide is added to adjust the pH to 2-3, the solid is filtered, washed, dried and recrystallized, obtaining very pure 1-azaxanthone in an overall yield of 50-70%.
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